(3'-Methoxy-biphenyl-2-yl)-acetic acid

Description

(3'-Methoxy-biphenyl-2-yl)-acetic acid, also known as (1,1'-Biphenyl)-3-acetic acid, 4'-methoxy-, is an organic compound belonging to the biphenyl family, which has applications in chemistry, biology, and medicine. This compound features a methoxy group (-OCH₃) attached to one phenyl ring and an acetic acid group (-CH₂COOH) attached to the other. (1,1'-Biphenyl)-3-acetic acid, 4'-methoxy- is used as a building block in organic synthesis and as a standard reagent in analytical chemistry. It has been investigated for potential biological activities, including antimicrobial and anti-inflammatory properties, and explored for potential therapeutic applications, particularly in the development of new drugs.

The compound's mechanism of action may involve interactions with enzymes such as Stromelysin-1 and Neutrophil collagenase, influencing pathways related to extracellular matrix remodeling and inflammation. Research suggests that compounds similar to (1,1'-Biphenyl)-3-acetic acid, 4'-methoxy- may exhibit auxin-like properties, influencing plant growth and development by modulating gene expression through interaction with auxin receptors. Studies on related biphenyl acetic acids have demonstrated enhanced elongation in plant coleoptiles compared to indole-3-acetic acid (IAA), suggesting a potential role in promoting plant growth through auxin-like mechanisms.

Similar compounds include 4-Methoxybiphenyl, which lacks the acetic acid group; Biphenyl-3-acetic acid, which lacks the methoxy group; and 4-Methoxyphenylacetic acid, which contains both functional groups but in different positions. Another related compound is 6-(3-(adamantan-1-yl)-4-methoxyphenyl)-2-naphthoic acid (adapalene), a third-generation topical retinoid used for treating acne vulgaris with anti-inflammatory and antibacterial properties .

• CAS No.: 108478-56-4
• Product Name: (3'-Methoxy-biphenyl-2-yl)-acetic acid
• Molecular Formula: C15H14O3
• Molecular Weight: 242.27 g/mol
• IUPAC Name: 2-[2-(3-methoxyphenyl)phenyl]acetic acid
• Standard InChI: InChI=1S/C15H14O3/c1-18-13-7-4-6-11(9-13)14-8-3-2-5-12(14)10-15(16)17/h2-9H,10H2,1H3,(H,16,17)
• Standard InChIKey: BWFLKFVOJFTSQU-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1)C2=CC=CC=C2CC(=O)O
• Canonical SMILES: COC1=CC=CC(=C1)C2=CC=CC=C2CC(=O)O
• PubChem Compound: 2759556
• Last Modified: Sep 13 2023